![molecular formula C31H32ClN3O2 B286480 1-[4-[4-(3-Chlorophenyl)-1-piperazinyl]butyl]-3-(diphenylmethylene)pyrrolidine-2,5-dione](/img/structure/B286480.png)
1-[4-[4-(3-Chlorophenyl)-1-piperazinyl]butyl]-3-(diphenylmethylene)pyrrolidine-2,5-dione
Overview
Description
1-[4-[4-(3-Chlorophenyl)-1-piperazinyl]butyl]-3-(diphenylmethylene)pyrrolidine-2,5-dione, also known as CP-122,288, is a drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1990s and has been the subject of extensive scientific research since then. CP-122,288 has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Anticonvulsant Properties
A significant application of 1-[4-[4-(3-Chlorophenyl)-1-piperazinyl]butyl]-3-(diphenylmethylene)pyrrolidine-2,5-dione and its derivatives is in the field of anticonvulsant research. Several studies have synthesized new compounds and evaluated their anticonvulsant activity. These studies include:
Synthesis and Evaluation of Anticonvulsant Activity : A series of new Mannich bases derived from 3‐Aryl‐pyrrolidine‐2,5‐diones, including compounds similar to the specified chemical, have been synthesized and evaluated for their anticonvulsant properties. These compounds showed promise in the Maximum Electroshock (MES) seizure model, indicating their potential as anticonvulsant agents (Obniska et al., 2010).
Lipophilicity and Anticonvulsant Activity : Another study focused on the synthesis of 1,3‐substituted pyrrolidine‐2,5‐dione derivatives, assessing their lipophilicity and anticonvulsant activity. These compounds displayed a more beneficial protective index than well‐known antiepileptic drugs, suggesting their effectiveness as anticonvulsant agents (Rybka et al., 2017).
Anticonvulsant and Antinociceptive Activity : Research on new acetamide derivatives of pyrrolidine-2,5-dione revealed significant anticonvulsant and analgesic activities. The compounds showed better efficacy than the reference drug valproic acid in some tests, indicating their potential in treating epilepsy and neuropathic pain (Góra et al., 2021).
properties
Molecular Formula |
C31H32ClN3O2 |
|---|---|
Molecular Weight |
514.1 g/mol |
IUPAC Name |
3-benzhydrylidene-1-[4-[4-(3-chlorophenyl)piperazin-1-yl]butyl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C31H32ClN3O2/c32-26-14-9-15-27(22-26)34-20-18-33(19-21-34)16-7-8-17-35-29(36)23-28(31(35)37)30(24-10-3-1-4-11-24)25-12-5-2-6-13-25/h1-6,9-15,22H,7-8,16-21,23H2 |
InChI Key |
ROGAOFMHAQAPFV-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCCCN2C(=O)CC(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC(=CC=C5)Cl |
Canonical SMILES |
C1CN(CCN1CCCCN2C(=O)CC(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC(=CC=C5)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{1-[2-(Acetyloxy)ethyl]-3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl}methyl acetate](/img/structure/B286403.png)
![Di(dimethylamino)phosphinic acid [2-(4-methoxy-alpha-hydroxybenzyl)phenyl] ester](/img/structure/B286407.png)
![2-[hydroxy(diphenyl)methyl]phenyl N,N,N',N'-tetramethyldiamidophosphate](/img/structure/B286408.png)
![9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one](/img/structure/B286412.png)
![3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol](/img/structure/B286419.png)
![N-[(4-methylphenyl)methyl]-7H-purin-6-amine](/img/structure/B286420.png)
![3-(9H-fluoren-9-ylidene)-1-{4-[4-(2-methylphenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione](/img/structure/B286423.png)